Cas no 2172079-81-9 (1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172079-81-9
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 6300292
• PubChem ID: 165787883
• Update Time: 2025-07-21

1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594270
• 2172079-81-9

• Inchi： 1S/C8H14N4O3/c1-5(15-2)7-6(8(9)14)10-11-12(7)3-4-13/h5,13H,3-4H2,1-2H3,(H2,9,14)
• InChI Key： VIFVNJXVZXXVFS-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(N)=O)N=NN1CCO

Computed Properties

• Exact Mass: 214.10659032g/mol
• Monoisotopic Mass: 214.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 103Ų

Additional information on 1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172079-81-9)

The compound 1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172079-81-9) is a highly specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both hydroxyethyl and methoxyethyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for triazole-based compounds has surged, driven by their broad-spectrum biological activities. The 1,2,3-triazole core of this molecule is known for its stability and ability to form hydrogen bonds, enhancing its binding affinity to biological targets. This property aligns with current trends in fragment-based drug design (FBDD) and click chemistry, where researchers seek modular building blocks for rapid compound optimization. The carboxamide moiety further expands its utility, enabling interactions with proteases and kinases—key targets in oncology and neurology.

From a synthetic perspective, CAS No. 2172079-81-9 exemplifies advancements in green chemistry. Its production often involves catalytic methods that minimize waste, resonating with the global push for sustainable manufacturing. Laboratories focusing on high-throughput screening (HTS) value this compound for its compatibility with automated synthesis platforms, accelerating the discovery of novel therapeutics. Additionally, its solubility profile in polar solvents like DMSO and water makes it ideal for in vitro assays, addressing a common challenge in preclinical research.

The agrochemical sector also explores 1-(2-hydroxyethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide for developing next-generation crop protection agents. Its structural motifs are associated with herbicidal and fungicidal activities, offering solutions to resistance issues in conventional pesticides. With rising concerns about food security and climate-resilient agriculture, this compound’s role in designing eco-friendly formulations is gaining traction.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and batch consistency—a critical factor for regulatory compliance in pharmaceutical development. Its stability under physiological conditions further underscores its suitability for long-term studies, such as PK/PD modeling (pharmacokinetics/pharmacodynamics).

In summary, CAS No. 2172079-81-9 represents a convergence of innovation in synthetic chemistry and applied life sciences. Its dual utility in human health and agricultural biotechnology positions it as a compound of strategic importance, mirroring interdisciplinary trends in modern research. As industries prioritize precision medicine and sustainable agriculture, this molecule is poised to play a pivotal role in addressing complex global challenges.